Cas no 100932-45-4 (Octadecanoic acid, 12-hydroxy-, homopolymer, 2-hydroxy-3-((2-methyl-1-oxo-2-propenyl)oxy)propyl ester)

Octadecanoic acid, 12-hydroxy-, homopolymer, 2-hydroxy-3-((2-methyl-1-oxo-2-propenyl)oxy)propyl ester structure
100932-45-4 structure
Product Name:Octadecanoic acid, 12-hydroxy-, homopolymer, 2-hydroxy-3-((2-methyl-1-oxo-2-propenyl)oxy)propyl ester
CAS No:100932-45-4
MF:C25H47O6
MW:443.637089014053
CID:218199
PubChem ID:44148396
Update Time:2025-04-19

Octadecanoic acid, 12-hydroxy-, homopolymer, 2-hydroxy-3-((2-methyl-1-oxo-2-propenyl)oxy)propyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 12-hydroxy-, homopolymer, 2-hydroxy-3-((2-methyl-1-oxo-2-propenyl)oxy)propyl ester
    • 12-hydroxyoctadecanoic acid,2-hydroxypropyl 2-methylprop-2-enoate
    • Octadecanoic acid, 12-hydroxy-, homopolymer, 2-hydroxy-3-[(2-methyl-1-oxo-2-propenyl)oxy]propyl ester
    • 12-Hydroxyoctadecanoic acid--2-hydroxy-3-[(2-methylprop-2-enoyl)oxy]propyl (1/1)
    • DTXSID30905852
    • 100932-45-4
    • Inchi: 1S/C18H36O3.C7H11O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;1-5(2)7(9)10-4-6(3)8/h17,19H,2-16H2,1H3,(H,20,21);6,8H,1,3-4H2,2H3
    • InChI Key: OHDQBWGELBCBKD-UHFFFAOYSA-N
    • SMILES: OC(CCCCCC)CCCCCCCCCCC(=O)O.O(C(C(=C)C)=O)CC([CH2])O |^1:29|

Computed Properties

  • Exact Mass: 443.337264g/mol
  • Monoisotopic Mass: 443.337264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 20
  • Complexity: 368
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 443.6g/mol
  • Topological Polar Surface Area: 104Ų
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